Chloroprocaine hydrochloride Chloroprocaine hydrochloride Chloroprocaine hydrochloride is the monohydrochloride salt of chloroprocaine. Used as a local anaesthetic, particularly for oral surgery, it has the advantage over lidocaine of constricting blood vessels, so reducing bleeding. It has a role as a local anaesthetic, a peripheral nervous system drug and a central nervous system depressant. It contains a chloroprocaine.
Chloroprocaine Hydrochloride is a synthetic, aminoester, local, anesthetic agent. At the injection site, chloroprocaine hydrochloride acts by inhibiting sodium influx through binding to specific membrane sodium ion channels in the neuronal cell membranes, restricting sodium permeability, and blocking nerve impulse conduction. This leads to a loss of sensation. Chloroprocaine hydrochloride is short-acting due to rapid hydrolysis by pseudocholinesterase into para-aminobenzoic acid in plasma.
See also: Chloroprocaine (has active moiety).
Brand Name: Vulcanchem
CAS No.: 3858-89-7
VCID: VC20762565
InChI: InChI=1S/C13H19ClN2O2.ClH/c1-3-16(4-2)7-8-18-13(17)11-6-5-10(15)9-12(11)14;/h5-6,9H,3-4,7-8,15H2,1-2H3;1H
SMILES: CCN(CC)CCOC(=O)C1=C(C=C(C=C1)N)Cl.Cl
Molecular Formula: C13H20Cl2N2O2
Molecular Weight: 307.21 g/mol

Chloroprocaine hydrochloride

CAS No.: 3858-89-7

Cat. No.: VC20762565

Molecular Formula: C13H20Cl2N2O2

Molecular Weight: 307.21 g/mol

Purity: > 98%

* For research use only. Not for human or veterinary use.

Chloroprocaine hydrochloride - 3858-89-7

Specification

Description Chloroprocaine hydrochloride is the monohydrochloride salt of chloroprocaine. Used as a local anaesthetic, particularly for oral surgery, it has the advantage over lidocaine of constricting blood vessels, so reducing bleeding. It has a role as a local anaesthetic, a peripheral nervous system drug and a central nervous system depressant. It contains a chloroprocaine.
Chloroprocaine Hydrochloride is a synthetic, aminoester, local, anesthetic agent. At the injection site, chloroprocaine hydrochloride acts by inhibiting sodium influx through binding to specific membrane sodium ion channels in the neuronal cell membranes, restricting sodium permeability, and blocking nerve impulse conduction. This leads to a loss of sensation. Chloroprocaine hydrochloride is short-acting due to rapid hydrolysis by pseudocholinesterase into para-aminobenzoic acid in plasma.
See also: Chloroprocaine (has active moiety).
CAS No. 3858-89-7
Molecular Formula C13H20Cl2N2O2
Molecular Weight 307.21 g/mol
IUPAC Name 2-(diethylamino)ethyl 4-amino-2-chlorobenzoate;hydrochloride
Standard InChI InChI=1S/C13H19ClN2O2.ClH/c1-3-16(4-2)7-8-18-13(17)11-6-5-10(15)9-12(11)14;/h5-6,9H,3-4,7-8,15H2,1-2H3;1H
Standard InChI Key SZKQYDBPUCZLRX-UHFFFAOYSA-N
SMILES CCN(CC)CCOC(=O)C1=C(C=C(C=C1)N)Cl.Cl
Canonical SMILES CCN(CC)CCOC(=O)C1=C(C=C(C=C1)N)Cl.Cl
Appearance Solid powder
Melting Point 177.0 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator